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Compound of Interest

2-Chloro-4-
Compound Name:
(difluoromethyl)pyridine

Cat. No.: B598245

An In-depth Technical Guide to 2-Chloro-4-(difluoromethyl)pyridine

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
reactivity, and safety information for 2-Chloro-4-(difluoromethyl)pyridine, a key intermediate
for researchers, scientists, and professionals in drug development and organic synthesis.

Chemical Identification and Structure

2-Chloro-4-(difluoromethyl)pyridine is a halogenated pyridine derivative. Its unique structure,
featuring a chlorine atom at the 2-position and a difluoromethyl group at the 4-position, makes
it a valuable building block in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries.
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Logical Overview of Technical Data
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Figure 1: Logical overview of key technical data for the compound.

Physicochemical Properties

The following table summarizes the key quantitative physicochemical properties of 2-Chloro-4-
(difluoromethyl)pyridine. These parameters are crucial for designing experimental setups,
purification procedures, and storage conditions.
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Property Value Citations
CAS Number 1204296-03-6 [11[2]13][4]
Molecular Formula CeHaCIF2N [11[2][3][5]
Molecular Weight 163.55 g/mol [11[2][5]
Boiling Point 202.6 °C at 760 mmHg [11[3]
Density 1.334 g/cm3 (predicted: 1.3 e
g/cm3)
Flash Point 76 °C (predicted: 76.4 °C) [11[3]
Purity > 95.0% [2]

Vapor Pressure

0.4 mmHg at 25°C (predicted)

[3]

Refractive Index

1.475 (predicted)

[3]

Structural and Spectroscopic Identifiers

These identifiers are essential for database searches, structural elucidation, and analytical

characterization.

Identifier String Citations
2-chloro-4-

IUPAC Name _ o [11[21[5]
(difluoromethyl)pyridine

SMILES C1=CN=C(C=C1C(F)F)CI [1][5][6]
INChl=1S/C6H4CIF2N/c7-5-3-

InChl [11[2][6]
4(6(8)9)1-2-10-5/h1-3,6H
CQONIYQCVDLBGPY-

InChl Key [1][2]16]
UHFFFAOYSA-N

MDL Number MFCD14525492 [11[2]

PubChem CID 45790949 [1]
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Reactivity and Potential Applications

2-Chloro-4-(difluoromethyl)pyridine is a versatile intermediate in organic synthesis. Its
reactivity is primarily dictated by the pyridine ring and its substituents.

¢ Nucleophilic Aromatic Substitution: The chlorine atom at the 2-position is susceptible to
displacement by various nucleophiles.[7] This is a common strategy for introducing a wide
range of functional groups onto the pyridine core.

e Cross-Coupling Reactions: The chloro-substituent can participate in various metal-catalyzed
cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to form new carbon-carbon or
carbon-heteroatom bonds.

» Modification of the Difluoromethyl Group: While the C-F bonds are strong, the difluoromethyl
group can influence the electronic properties of the pyridine ring and may be involved in
specific synthetic transformations.

Given its structure, this compound is a valuable precursor for synthesizing biologically active
molecules. The related compound, 2-Chloro-4-(trifluoromethyl)pyridine, is a known intermediate
in the synthesis of Molidustat, an oral HIF-prolyl hydroxylase inhibitor.[8] This suggests that 2-
Chloro-4-(difluoromethyl)pyridine could serve as a key building block for novel therapeutic
agents and agrochemicals.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of 2-Chloro-4-
(difluoromethyl)pyridine are not readily available in the public domain. However, a general
synthetic workflow can be inferred from patents describing the synthesis of structurally similar
compounds, such as 2-chloro-4-(trifluoromethyl)pyridine.[9] The process typically involves the
formation of a substituted pyridine ring followed by a chlorination step.

2-Hydroxy-4-(difluoromethyl)pyridine / .
(Intermediate)

Chlorination 2-Chloro-4-(difluoromethyl)pyridine
= (e.g., with POCIs or SOCIz) (Final Product)
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Figure 2: A generalized workflow for the synthesis of the title compound.

A representative chlorination protocol would involve reacting the corresponding hydroxypyridine
intermediate with a chlorinating agent like phosphorus oxychloride (POCIs) or thionyl chloride
(SOCI2), often in a suitable solvent and potentially at elevated temperatures, to yield the final
chlorinated product.[9] Purification is typically achieved through distillation or chromatography.

Safety and Handling

2-Chloro-4-(difluoromethyl)pyridine is considered a hazardous substance and must be
handled with appropriate personal protective equipment (PPE) in a well-ventilated area,
preferably a chemical fume hood.[1][2][10]
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Hazard Class

Code Description Citations

GHS Pictogram

GHSO07 (Exclamation
[1][2]

Mark)
Signal Word Warning [1][2]
Hazard Statements H302 Harmful if swallowed. [1][2][10]

H315

Causes skin irritation. [11[2][10]

H319

Causes serious eye
o [1][2][10]
irritation.

H335

May cause respiratory
o [11[2][10]
irritation.

Precautionary
Statements

Avoid breathing
P261 dust/fume/gas/mistiva  [1][2]

pors/spray.

P280

Wear protective
gloves/protective

clothing/eye [2][10]
protection/face

protection.

P301+P310

IF SWALLOWED:
Immediately call a
POISON
CENTER/doctor.

[2]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact [1][2][10]
lenses, if present and

easy to do. Continue

rinsing.

First Aid Measures:
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« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[10]

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[10]

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[10]

 If swallowed: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison
center or doctor.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b598245#2-chloro-4-difluoromethyl-pyridine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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